Cas no 1643543-52-5 (3-Bromo-1-(methyl-d3)-pyrazole)

• Product Name: 3-Bromo-1-(methyl-d3)-pyrazole
• CAS No: 1643543-52-5
• MF: C₄H₅BrN₂
• MW: 164.018384695053
• CID: 6810416
• PubChem ID: 133553286
• Update Time: 2025-03-06

3-Bromo-1-(methyl-d3)-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(methyl-d3)-pyrazole
• AT39076
• 1643543-52-5
• CS-18957
• 3-BROMO-1-(METHYL-D3)-1H-PYRAZOLE

• Inchi： 1S/C4H5BrN2/c1-7-3-2-4(5)6-7/h2-3H,1H3/i1D3
• InChI Key： ZGEVJEQMVRIEPX-FIBGUPNXSA-N
• SMILES： BrC1C=CN(C([2H])([2H])[2H])N=1

Computed Properties

• Exact Mass: 162.98244Da
• Monoisotopic Mass: 162.98244Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų